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Get Quote

The following table summarizes the key properties of Heneicosane relevant for its safe handling, based on

data from the NIST Chemistry WebBook and Wikipedia [1] [2].

Property Value Reference / Comment

Chemical Formula C₂₁H₄₄ [1] [2]

Molecular Weight 296.57 - 296.58 g/mol [1] [2]

Physical State White, waxy solid [2]

Melting Point 40.5 °C / 313.6 K [2]

Boiling Point 356.1 °C / 629.25 K [2]

Vapor Pressure See detailed table
below

Varies significantly with temperature
[1]

Enthalpy of Vaporization
(ΔvapH)

106.8 kJ/mol At 298.15 K [1]

Flash Point 113 °C [2]
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Detailed Vapor Pressure Data

Vapor pressure is a critical parameter for assessing the inhalation hazard of a substance. The following table

compiles experimental vapor pressure data for Heneicosane at various temperatures [1].

Vapor Pressure
(Bar)

Vapor Pressure (mm
Hg)

Temperature
(K)

Measurement Method /
Context

0.003 2.25 373.2 Reduced pressure boiling point

[1]

8.73x10⁻⁵ 0.0655 ~298 (approx.) Property listed at 25°C [2]

The relationship between vapor pressure and temperature can also be described by the Antoine Equation

[1]: log₁₀(P) = A − (B / (T + C)) For Heneicosane, where P is in bar and T is in Kelvin, the parameters for

the range of 425.8 K to 623.7 K are:

A = 5.92073
B = 3571.218
C = -19.953

FAQs and Handling Precautions

Q1: What are the key health and safety hazards when handling Heneicosane? While specific

toxicological data is limited, standard precautions for higher alkanes should be followed. The primary

hazards arise from its physical properties [1] [2]:

Inhalation Risk: Although vapor pressure is very low at room temperature, heating the solid to create
a vapor (e.g., during weighing or processing in a heated vessel) can significantly increase airborne

concentrations, creating an inhalation hazard. Always use engineering controls like a fume hood.
Fire Hazard: Heneicosane has a flash point of 113°C, making it combustible. Keep away from open

flames and hot surfaces.
Physical State: As a waxy solid, ensure good housekeeping to prevent slips and falls.

Q2: What are the occupational exposure limits (OELs) like TWA and STEL for Heneicosane? No

specific occupational exposure limits (OELs) such as an 8-hour Time-Weighted Average (TWA) or
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Short-Term Exposure Limit (STEL) for Heneicosane were identified in the search results. In the

absence of a substance-specific limit, a general principle of occupational hygiene is to keep airborne

concentrations of all dusts and vapors as low as reasonably practicable (ALARP). It is recommended to

use local exhaust ventilation and conduct air monitoring to characterize exposure levels.

Q3: What personal protective equipment (PPE) is recommended? Based on the potential for dust or

vapor formation, the following PPE is advised:

Eye Protection: Safety glasses or chemical goggles.
Skin Protection: Wear appropriate gloves (consult glove compatibility charts) and a lab coat to

prevent skin contact.
Respiratory Protection: If engineering controls (like a fume hood) are insufficient to maintain

airborne levels below a general dust limit, use a suitable particulate respirator. If the material is
heated, a vapor cartridge may be necessary.

Experimental Workflow for Vapor Pressure Assessment

The diagram below outlines a logical workflow for safely handling Heneicosane in a lab setting, with a

focus on managing its vapor pressure-related risks.
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Heneicosane Handling Safety Workflow (Width: 760px)

Start: Plan Experiment
with Heneicosane

Check Physical State

Will substance be
heated above 40.5°C?

Conduct procedure
on benchtop.

 No

Conduct procedure
inside a fume hood.

 Yes

Wear appropriate PPE:
Lab Coat, Gloves, Safety Glasses

Dispose of waste
according to local regulations.

End: Procedure Complete
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Troubleshooting Common Scenarios

Scenario: The solid material is difficult to weigh or transfer because it is waxy.

Solution: Cool the spatula and container to prevent the material from sticking. Work quickly to
minimize heat transfer from your hands.

Scenario: You need to melt Heneicosane for an experiment.

Solution: Gently heat the material in a sealed vessel placed in a temperature-controlled
heating block or water bath set just above its melting point (40.5°C). Always perform this step
in a fume hood to control any vapors.

Scenario: No substance-specific safety data is available for a novel derivative.

Solution: Apply a precautionary principle. Assume hazards similar to Heneicosane and other
long-chain alkanes, and use the highest level of controls (e.g., fume hood, full PPE) until the

new compound's properties can be fully characterized.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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